Cas no 899979-09-0 (3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide)

• Product Name: 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide
• CAS No: 899979-09-0
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5491502
• Update Time: 2025-06-29

3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[2-(4-methylpiperidin-1-yl)sulfonylethyl]benzamide
• 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide

• Inchi： 1S/C16H24N2O4S/c1-13-6-9-18(10-7-13)23(20,21)11-8-17-16(19)14-4-3-5-15(12-14)22-2/h3-5,12-13H,6-11H2,1-2H3,(H,17,19)
• InChI Key： GSATYBHTENAMNA-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC(C)CC1)(=O)=O)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide

3-Methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide (CAS No. 899979-09-0): A Comprehensive Overview

3-Methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide (CAS No. 899979-09-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide is composed of a benzamide core with a methoxy substituent at the 3-position and an N-substituted sulfonylethyl group. The presence of the 4-methylpiperidine moiety imparts unique pharmacological properties to the molecule, making it an interesting candidate for drug development.

The synthesis of 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide typically involves several steps. One common approach is to start with 3-methoxybenzoic acid, which is then converted into the corresponding acid chloride using thionyl chloride. The acid chloride is subsequently reacted with 2-(4-methylpiperidin-1-yl)ethanesulfonamide to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of biological activity, 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide has been studied for its potential as a selective inhibitor of specific enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes involved in signal transduction pathways. These pathways play crucial roles in various cellular processes, including cell growth, differentiation, and apoptosis.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide. The results demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Furthermore, 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide has shown promise as a potential therapeutic agent for neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can protect neurons from oxidative stress and prevent neurotoxicity induced by amyloid-beta peptides. These findings suggest that 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease.

The pharmacokinetic properties of 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity contribute to its safety profile.

In conclusion, 3-methoxy-N-{2-(4-methylpiperidin-1-yl)sulfonylethyl}benzamide (CAS No. 899979-09-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.